Cas no 844683-33-6 (3-METHYL-4'-(METHYLTHIO)BENZHYDROL)

3-Methyl-4'-(methylthio)benzhydrol is a benzhydrol derivative featuring a methylthio substituent at the para position of one phenyl ring and a methyl group at the meta position of the other. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its unique structure enables selective functionalization, making it valuable for constructing complex molecular frameworks. The methylthio group enhances reactivity in cross-coupling reactions, while the benzhydrol core provides stability. This compound is characterized by high purity and consistent performance, ensuring reliable results in synthetic applications. Proper handling and storage are recommended to maintain its integrity.
3-METHYL-4'-(METHYLTHIO)BENZHYDROL structure
844683-33-6 structure
Product Name:3-METHYL-4'-(METHYLTHIO)BENZHYDROL
CAS No:844683-33-6
MF:C15H16OS
MW:244.351943016052
MDL:MFCD06201278
CID:1004383
PubChem ID:2759926
Update Time:2025-06-06

3-METHYL-4'-(METHYLTHIO)BENZHYDROL Chemical and Physical Properties

Names and Identifiers

    • 3-METHYL-4'-(METHYLTHIO)BENZHYDROL
    • (3-methylphenyl)-(4-methylsulfanylphenyl)methanol
    • DTXSID70374967
    • (4-(methylthio)phenyl)(m-tolyl)methanol
    • 844683-33-6
    • MDL： MFCD06201278
    • Inchi： 1S/C15H16OS/c1-11-4-3-5-13(10-11)15(16)12-6-8-14(17-2)9-7-12/h3-10,15-16H,1-2H3
    • InChI Key： VMJVDULPFXXOPK-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)C(C1C=CC=C(C)C=1)O

Computed Properties

  • Exact Mass: 244.09200
  • Monoisotopic Mass: 244.09218630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.5Ų

Experimental Properties

  • PSA: 45.53000
  • LogP: 3.79860

3-METHYL-4'-(METHYLTHIO)BENZHYDROL Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-METHYL-4'-(METHYLTHIO)BENZHYDROL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
022449-1g
3-Methyl-4'-(methylthio)benzhydrol
 844683-33-6 97%
1g
 ￡333.00 2022-03-01
Fluorochem
022449-5g
3-Methyl-4'-(methylthio)benzhydrol
 844683-33-6 97%
5g
 ￡709.00 2022-03-01
Fluorochem
022449-25g
3-Methyl-4'-(methylthio)benzhydrol
 844683-33-6 97%
25g
 ￡1544.00 2022-03-01
abcr
AB166867-1 g
3-Methyl-4'-(methylthio)benzhydrol; 97%
 844683-33-6
1 g
 €496.00 2023-07-20
abcr
AB166867-5 g
3-Methyl-4'-(methylthio)benzhydrol; 97%
 844683-33-6
5 g
 €1,004.40 2023-07-20
SHENG KE LU SI SHENG WU JI SHU
sc-322584-5 g
3-Methyl-4'-(methylthio)benzhydrol,
 844683-33-6
5g
 ￥13,696.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-322584-5g
3-Methyl-4'-(methylthio)benzhydrol,
 844683-33-6
5g
 ￥13696.00 2023-09-05
abcr
AB166867-1g
3-Methyl-4'-(methylthio)benzhydrol, 97%; .
 844683-33-6 97%
1g
 €1555.10 2025-04-16
abcr
AB166867-5g
3-Methyl-4'-(methylthio)benzhydrol; 97%
 844683-33-6
5g
 €1004.40 2023-09-16
A2B Chem LLC
AH50485-1g
3-Methyl-4'-(methylthio)benzhydrol
 844683-33-6 97%
1g
 $1205.00 2024-04-19

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